Cas no 128013-68-3 (Hexanoic acid, 3-(aminomethyl)-4-methyl-)
128013-68-3 structure
Product Name:Hexanoic acid, 3-(aminomethyl)-4-methyl-
CAS No:128013-68-3
MF:C8H17NO2
MW:159.2260825634
CID:2769472
PubChem ID:9877455
Update Time:2025-04-21
Hexanoic acid, 3-(aminomethyl)-4-methyl- Chemical and Physical Properties
Names and Identifiers
-
- CHEMBL75885
- EN300-1846949
- CS-0295539
- 128013-68-3
- AKOS014774601
- DTXSID20432167
- Hexanoic acid, 3-(aminomethyl)-4-methyl-
- 3-(AMINOMETHYL)-4-METHYLHEXANOIC ACID
-
- Inchi: 1S/C8H17NO2/c1-3-6(2)7(5-9)4-8(10)11/h6-7H,3-5,9H2,1-2H3,(H,10,11)
- InChI Key: SNUZILRGCMCWCR-UHFFFAOYSA-N
- SMILES: OC(CC(CN)C(C)CC)=O
Computed Properties
- Exact Mass: 159.125928785Da
- Monoisotopic Mass: 159.125928785Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 11
- Rotatable Bond Count: 5
- Complexity: 125
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -1.4
- Topological Polar Surface Area: 63.3Ų
Hexanoic acid, 3-(aminomethyl)-4-methyl- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1846949-0.05g |
3-(aminomethyl)-4-methylhexanoic acid |
128013-68-3 | 0.05g |
$792.0 | 2023-06-01 | ||
| Enamine | EN300-1846949-0.1g |
3-(aminomethyl)-4-methylhexanoic acid |
128013-68-3 | 0.1g |
$829.0 | 2023-06-01 | ||
| Enamine | EN300-1846949-0.25g |
3-(aminomethyl)-4-methylhexanoic acid |
128013-68-3 | 0.25g |
$867.0 | 2023-06-01 | ||
| Enamine | EN300-1846949-0.5g |
3-(aminomethyl)-4-methylhexanoic acid |
128013-68-3 | 0.5g |
$905.0 | 2023-06-01 | ||
| Enamine | EN300-1846949-1.0g |
3-(aminomethyl)-4-methylhexanoic acid |
128013-68-3 | 1g |
$943.0 | 2023-06-01 | ||
| Enamine | EN300-1846949-2.5g |
3-(aminomethyl)-4-methylhexanoic acid |
128013-68-3 | 2.5g |
$1848.0 | 2023-06-01 | ||
| Enamine | EN300-1846949-5.0g |
3-(aminomethyl)-4-methylhexanoic acid |
128013-68-3 | 5g |
$2732.0 | 2023-06-01 | ||
| Enamine | EN300-1846949-10.0g |
3-(aminomethyl)-4-methylhexanoic acid |
128013-68-3 | 10g |
$4052.0 | 2023-06-01 | ||
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1366209-50mg |
3-(Aminomethyl)-4-methylhexanoic acid |
128013-68-3 | 98% | 50mg |
¥21384.00 | 2024-08-09 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1366209-100mg |
3-(Aminomethyl)-4-methylhexanoic acid |
128013-68-3 | 98% | 100mg |
¥20885.00 | 2024-08-09 |
Hexanoic acid, 3-(aminomethyl)-4-methyl- Related Literature
-
M. Zeiger,N. Jäckel,P. Strubel,L. Borchardt,R. Reinhold,W. Nickel,J. Eckert,V. Presser,S. Kaskel J. Mater. Chem. A, 2015,3, 17983-17990
-
Yong Ping Huang,Tao Tao,Zheng Chen,Wei Han,Ying Wu,Chunjiang Kuang,Shaoxiong Zhou,Ying Chen J. Mater. Chem. A, 2014,2, 18831-18837
-
Ana G. Neo,Ana Bornadiego,Jesús Díaz,Stefano Marcaccini,Carlos F. Marcos Org. Biomol. Chem., 2013,11, 6546-6555
-
Hanie Hashtroudi,Ian D. R. Mackinnon J. Mater. Chem. C, 2020,8, 13108-13126
128013-68-3 (Hexanoic acid, 3-(aminomethyl)-4-methyl-) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)
Recommended suppliers
Shanghai Aoguang Biotechnology Co., Ltd
Gold Member
CN Supplier
Bulk
Hunan Well Medicine Synthesis Technology Co., Ltd.
Gold Member
CN Supplier
Reagent
Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
CN Supplier
Bulk
Shaanxi pure crystal photoelectric technology co. LTD
Gold Member
CN Supplier
Reagent
Beyond Pharmaceutical Co., Ltd
Gold Member
CN Supplier
Reagent